Cas no 2138129-04-9 (3-[(Piperidin-4-ylidene)methyl]benzaldehyde)

• Product Name: 3-[(Piperidin-4-ylidene)methyl]benzaldehyde
• CAS No: 2138129-04-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6073420
• PubChem ID: 165456396
• Update Time: 2025-06-14

3-[(Piperidin-4-ylidene)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-703565
• 2138129-04-9
• 3-[(piperidin-4-ylidene)methyl]benzaldehyde
• 3-[(Piperidin-4-ylidene)methyl]benzaldehyde

• Inchi： 1S/C13H15NO/c15-10-13-3-1-2-12(9-13)8-11-4-6-14-7-5-11/h1-3,8-10,14H,4-7H2
• InChI Key： ADWFAYCMJMOUTN-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)/C=C1\CCNCC\1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-[(Piperidin-4-ylidene)methyl]benzaldehyde

Research Brief on 3-[(Piperidin-4-ylidene)methyl]benzaldehyde (CAS: 2138129-04-9): Recent Advances and Applications in Chemical Biology and Medicine

3-[(Piperidin-4-ylidene)methyl]benzaldehyde (CAS: 2138129-04-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. Recent studies have highlighted its role as a versatile scaffold for the development of novel pharmacophores, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's piperidine core and benzaldehyde moiety provide a robust platform for chemical modifications, enabling the exploration of diverse biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-[(Piperidin-4-ylidene)methyl]benzaldehyde exhibit potent inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study reported an IC50 value of 0.8 μM, suggesting high specificity and potential for further optimization.

In addition to its CNS applications, recent research has explored the compound's anti-inflammatory properties. A preprint from BioRxiv (2024) revealed that 3-[(Piperidin-4-ylidene)methyl]benzaldehyde derivatives can modulate the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in vitro. This finding opens new avenues for treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-[(Piperidin-4-ylidene)methyl]benzaldehyde has also seen advancements. A 2024 Organic Letters publication detailed a novel one-pot synthesis method using a palladium-catalyzed coupling reaction, achieving a yield of 85% with high enantioselectivity. This methodological improvement addresses previous challenges in scalability and purity, making the compound more accessible for preclinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability (45% in rodent models), necessitating further structural optimization to enhance its drug-like properties. Additionally, toxicity profiles in long-term exposure studies are yet to be fully elucidated, highlighting the need for comprehensive safety assessments.

In conclusion, 3-[(Piperidin-4-ylidene)methyl]benzaldehyde (CAS: 2138129-04-9) represents a promising candidate for drug discovery, with applications spanning neurodegenerative and inflammatory diseases. Future research should focus on improving its pharmacokinetic profile and expanding its therapeutic potential through targeted derivatization. Collaborative efforts between academia and industry will be crucial to translate these findings into clinical applications.